Cas no 1020955-20-7 (3-(4-Ethylphenyl)-5-isoxazolamine)

• Product Name: 3-(4-Ethylphenyl)-5-isoxazolamine
• CAS No: 1020955-20-7
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD07382879
• CID: 1004060
• PubChem ID: 3732167
• Update Time: 2025-10-28

3-(4-Ethylphenyl)-5-isoxazolamine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethylphenyl)isoxazol-5-amine
• 3-(4-ethylphenyl)-5-Isoxazolamine
• ethylphenylisoxazolamine
• 5-AMino-3-(4-ethylphenyl)isoxazole
• 5-Isoxazolamine, 3-(4-ethylphenyl)-
• A896904
• 3-(4-ethylphenyl)-1,2-oxazol-5-amine
• DTXSID60395666
• 1020955-20-7
• Z335438954
• DB-057878
• NC-0706
• AC2717
• CS-0217130
• VQB95520
• EN300-68641
• J-510696
• MFCD07382879
• AKOS000262364
• SY012487
• 3-(4-Ethylphenyl)-5-isoxazolamine

• MDL： MFCD07382879
• Inchi： 1S/C11H12N2O/c1-2-8-3-5-9(6-4-8)10-7-11(12)14-13-10/h3-7H,2,12H2,1H3
• InChI Key： WZBGIZPUUZIMTP-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC(=CC=2)CC)=N1)N

Computed Properties

• Exact Mass: 188.09500
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05000
• LogP: 3.06740

3-(4-Ethylphenyl)-5-isoxazolamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-(4-Ethylphenyl)-5-isoxazolamine

3-(4-Ethylphenyl)-5-isoxazolamine: A Comprehensive Overview

3-(4-Ethylphenyl)-5-isoxazolamine (CAS No. 1020955-20-7) is a compound of significant interest in the field of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a 4-ethylphenyl group and an isoxazolamine ring, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of 3-(4-Ethylphenyl)-5-isoxazolamine is defined by a benzene ring substituted with an ethyl group at the para position and an isoxazole ring fused with an amine group. This configuration imparts the compound with distinct electronic properties, influencing its reactivity and bioavailability. Researchers have explored the synthesis of this compound through various routes, including condensation reactions and cyclization processes, which have been optimized to enhance yield and purity.

Recent advancements in synthetic methodologies have enabled the efficient production of 3-(4-Ethylphenyl)-5-isoxazolamine. For instance, a study published in *Organic Chemistry Frontiers* demonstrated a one-pot synthesis involving the reaction of an aldehyde with hydroxylamine in the presence of a catalytic system. This approach not only simplifies the synthesis but also reduces the environmental footprint, aligning with green chemistry principles.

The pharmacological properties of 3-(4-Ethylphenyl)-5-isoxazolamine have been extensively investigated. Preclinical studies indicate that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate ion channels has been explored, suggesting its utility in developing novel analgesics.

Another area of interest is the application of 3-(4-Ethylphenyl)-5-isoxazolamine in material science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical properties.

In terms of environmental impact, studies have shown that 3-(4-Ethylphenyl)-5-isoxazolamine degrades efficiently under aerobic conditions, reducing concerns about long-term environmental persistence. However, further research is needed to assess its toxicity profile and biodegradation pathways comprehensively.

Overall, 3-(4-Ethylphenyl)-5-isoxazolamine (CAS No. 1020955-20-7) represents a versatile compound with diverse applications across multiple disciplines. Its continued exploration will undoubtedly contribute to advancements in drug development, material science, and sustainable chemistry practices.